2,6-Dimethyl-4-nitrobenzenethiol

• Molecular Formula: C8H9NO2S
• Molecular Weight: 183.23 g/mol
• IUPAC Name: 2,6-dimethyl-4-nitrobenzenethiol
• InChI: InChI=1S/C8H9NO2S/c1-5-3-7(9(10)11)4-6(2)8(5)12/h3-4,12H,1-2H3
• InChI Key: USTDKCWRXKJOAD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1S)C)[N+](=O)[O-]

Description

2,6-Dimethyl-4-nitrobenzenethiol is a useful research compound. Its molecular formula is C8H9NO2S and its molecular weight is 183.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred suspension of 570 mg (60% in oil) (14.2 mmol) of sodium hydride in 9 mL of DMF under atmospheric nitrogen at 0° C. was added dropwise 1.64 mL of ethyl thioacetate. After stirring at room temperature for 1 h, it was cooled to 0° C. A solution of 2 g (7.5 mmol) of 2,6-dimethyl-3-nitro-phenyl trifluoromethanesulfonate in 6 mL of DMF was introduced. After stirring at-0° C. for 20 min. it was partitioned between ethyl ether and 3N HCl. The combined organic extracts were washed with brine, dried over MgSO4, filtered and evaporated under reduced pressure. The resulting residue was purified by chromatography using 5% ethyl acetate: hexanes to provide 1.2 g (60%) of 2,6-dimethyl-4-nitro-thiophenol. 1H NMR (CDCl3): 2.43 (s, 3H), 3.67 (s, 1H), 7.93 (s, 2H).